Cas no 175278-32-7 (2-Ethylterephthalonitrile)

• Product Name: 2-Ethylterephthalonitrile
• CAS No: 175278-32-7
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD00221463
• CID: 133740
• PubChem ID: 2736098
• Update Time: 2025-07-29

2-Ethylterephthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Ethylterephthalonitrile
• 1,4-Benzenedicarbonitrile,2-ethyl-
• 1,4-DICYANO-2-ETHYLBENZENE
• 2-ethylbenzene-1,4-dicarbonitrile
• 1,4-Benzenedicarbonitrile,2-ethyl
• 175278-32-7
• DTXSID60371127
• A812054
• SCHEMBL23018392
• AKOS006227785
• FT-0612296
• 1,4-Benzenedicarbonitrile, 2-ethyl-
• MFCD00221463
• FS-3557
• CS-0316398
• 1,4-Dicyano-2-ethylbenzene98%
• 1,4-Dicyano-2-ethylbenzene 98%

• MDL： MFCD00221463
• Inchi： 1S/C10H8N2/c1-2-9-5-8(6-11)3-4-10(9)7-12/h3-5H,2H2,1H3
• InChI Key： IYELWAPDJVBJLO-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C#N)=CC=1CC

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.09
• Melting Point: 98-100
• Boiling Point: 294.8°Cat760mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.545
• PSA: 47.58000
• LogP: 1.99236

2-Ethylterephthalonitrile Security Information

• Hazard Statement： Irritant
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds